Cas no 1515969-56-8 (1-[(Thiophen-3-yl)methyl]-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-[(Thiophen-3-yl)methyl]-1H-pyrrole-3-carboxylic acid
• CAS No: 1515969-56-8
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 5042842
• Update Time: 2025-05-19

1-[(Thiophen-3-yl)methyl]-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(thiophen-3-yl)methyl]-1H-pyrrole-3-carboxylic acid
• 1-(thiophen-3-ylmethyl)pyrrole-3-carboxylic acid
• 1-[(Thiophen-3-yl)methyl]-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C10H9NO2S/c12-10(13)9-1-3-11(6-9)5-8-2-4-14-7-8/h1-4,6-7H,5H2,(H,12,13)
• InChI Key： IAOKOIOYVFUQDJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1C=CC(C(=O)O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• XLogP3: 1.5
• Topological Polar Surface Area: 70.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 1-[(Thiophen-3-yl)methyl]-1H-pyrrole-3-carboxylic acid

Comprehensive Overview of 1-[(Thiophen-3-yl)methyl]-1H-pyrrole-3-carboxylic acid (CAS No. 1515969-56-8)

1-[(Thiophen-3-yl)methyl]-1H-pyrrole-3-carboxylic acid (CAS No. 1515969-56-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound combines a thiophene ring and a pyrrole moiety, both of which are pivotal in drug discovery and material science. The presence of a carboxylic acid group further enhances its reactivity, making it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 1-[(Thiophen-3-yl)methyl]-1H-pyrrole-3-carboxylic acid has surged, driven by their role in developing novel therapeutics and functional materials. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors, which are critical in targeting specific enzymes or receptors in diseases such as cancer and inflammation. The compound's CAS No. 1515969-56-8 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in synthetic chemistry.

One of the key trends in modern chemistry is the exploration of sustainable synthesis methods. 1-[(Thiophen-3-yl)methyl]-1H-pyrrole-3-carboxylic acid aligns with this trend, as researchers investigate greener catalysts and solvent-free reactions to produce it efficiently. This focus on sustainability resonates with broader industrial shifts toward eco-friendly practices, making the compound a topic of interest in both academic and industrial circles.

The compound's structural motif also makes it relevant to the field of organic electronics. Thiophene and pyrrole derivatives are known for their conductive properties, and 1-[(Thiophen-3-yl)methyl]-1H-pyrrole-3-carboxylic acid could serve as a precursor for organic semiconductors or photovoltaic materials. This application is particularly timely, given the global push for renewable energy technologies and the rise of flexible electronics.

Another area of interest is the compound's potential in medicinal chemistry. Its dual heterocyclic structure offers multiple sites for functionalization, enabling the design of derivatives with tailored biological activities. For instance, modifications to the carboxylic acid group could yield prodrugs or enhance bioavailability, addressing common challenges in drug development. Searches for "thiophene-pyrrole hybrids in drug design" have increased, underscoring the compound's relevance to this field.

From a commercial perspective, CAS No. 1515969-56-8 is listed by several specialty chemical suppliers, often under the name 1-[(Thiophen-3-yl)methyl]-1H-pyrrole-3-carboxylic acid. Its pricing and availability are influenced by factors such as purity, scale of production, and regional demand. Companies specializing in custom synthesis frequently highlight this compound in their portfolios, catering to clients in pharmaceuticals, agrochemicals, and materials science.

In summary, 1-[(Thiophen-3-yl)methyl]-1H-pyrrole-3-carboxylic acid (CAS No. 1515969-56-8) is a multifaceted compound with applications spanning drug discovery, organic electronics, and sustainable chemistry. Its unique structure and reactivity profile position it as a valuable tool for researchers and industries alike. As scientific advancements continue, this compound is likely to remain a focal point in the development of next-generation therapeutics and functional materials.